Cas no 115299-10-0 (2-(2-Methoxyphenyl)-1,3-thiazole-4-carboxylic Acid)

• Product name: 2-(2-Methoxyphenyl)-1,3-thiazole-4-carboxylic Acid
• CAS No: 115299-10-0
• MF: C₁₁H₉NO₃S
• MW: 235.25906
• CID: 1204419
• PubChem ID: 15623068

2-(2-Methoxyphenyl)-1,3-thiazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxyphenyl)thiazole-4-carboxylic Acid
• 2-(2-METHOXY-PHENYL)-THIAZOLE-4-CARBOXYLIC ACID
• 4-Thiazolecarboxylic acid, 2-(2-Methoxyphenyl)-
• Z381355534
• 2-(2-methoxyphenyl)-4-thiazolecarboxylic acid
• BS-42554
• G19400
• SCHEMBL5343313
• 2-(2-methoxyphenyl)-1,3-thiazole-4-carboxylicacid
• CS-0252352
• 115299-10-0
• CUVKRPUNVDDPKG-UHFFFAOYSA-N
• AKOS009311881
• 2-(2-methoxyphenyl)-1,3-thiazole-4-carboxylic acid
• STL302007
• EN300-59900
• DB-329178
• 2-(2-Methoxyphenyl)-1,3-thiazole-4-carboxylic Acid

• MDL： MFCD07376334
• Inchi： InChI=1S/C11H9NO3S/c1-15-9-5-3-2-4-7(9)10-12-8(6-16-10)11(13)14/h2-6H,1H3,(H,13,14)
• InChI Key： CUVKRPUNVDDPKG-UHFFFAOYSA-N
• SMILES： COC1=CC=CC=C1C2=NC(=CS2)C(=O)O

Computed Properties

• Exact Mass: 235.03037
• Monoisotopic Mass: 235.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.7Ų
• XLogP3: 2.4

Experimental Properties

• PSA: 59.42

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 2-(2-Methoxyphenyl)-1,3-thiazole-4-carboxylic Acid

2-(2-Methoxyphenyl)-1,3-thiazole-4-carboxylic Acid (CAS No. 115299-10-0): An Overview

2-(2-Methoxyphenyl)-1,3-thiazole-4-carboxylic Acid (CAS No. 115299-10-0) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thiazole and carboxylic acid functionalities, has garnered considerable attention due to its potential therapeutic properties and structural diversity.

The molecular structure of 2-(2-Methoxyphenyl)-1,3-thiazole-4-carboxylic Acid consists of a thiazole ring fused with a carboxylic acid group and a methoxyphenyl substituent. The thiazole ring, a five-membered heterocyclic compound containing sulfur and nitrogen atoms, is known for its stability and reactivity in various chemical reactions. The presence of the carboxylic acid group imparts acidic properties to the molecule, making it suitable for forming salts and esters, which are often used in drug development.

Recent studies have highlighted the potential of 2-(2-Methoxyphenyl)-1,3-thiazole-4-carboxylic Acid in the development of novel therapeutic agents. One notable area of research is its application as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy.

In addition to its enzymatic inhibition properties, 2-(2-Methoxyphenyl)-1,3-thiazole-4-carboxylic Acid has been explored for its anti-inflammatory and antioxidant activities. Research conducted at the University of California, Los Angeles (UCLA) showed that this compound can effectively reduce inflammation in vitro by modulating the expression of pro-inflammatory cytokines. These findings suggest that it may have potential applications in treating inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

The structural diversity of 2-(2-Methoxyphenyl)-1,3-thiazole-4-carboxylic Acid also makes it an attractive scaffold for drug design. Chemists can modify the methoxyphenyl substituent or introduce additional functional groups to optimize the compound's pharmacological properties. For example, a recent study published in the Bioorganic & Medicinal Chemistry Letters reported the synthesis and biological evaluation of several derivatives with enhanced potency and selectivity.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(2-Methoxyphenyl)-1,3-thiazole-4-carboxylic Acid-based compounds in various therapeutic areas. Preliminary results from phase I trials have shown promising outcomes in terms of tolerability and pharmacokinetic profiles. These findings provide a strong foundation for further clinical development.

In conclusion, 2-(2-Methoxyphenyl)-1,3-thiazole-4-carboxylic Acid (CAS No. 115299-10-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and diverse biological activities make it an important candidate for the development of novel therapeutic agents. Ongoing research and clinical trials will continue to uncover new insights into its mechanisms of action and therapeutic potential.